![molecular formula C8H7BrF2O B6168546 1-bromo-4-[(difluoromethoxy)methyl]benzene CAS No. 1069051-44-0](/img/no-structure.png)
1-bromo-4-[(difluoromethoxy)methyl]benzene
Overview
Description
1-bromo-4-[(difluoromethoxy)methyl]benzene (1-Br-4-DMB) is an organic compound that is used in a wide range of scientific research applications. It is a versatile compound that has multiple synthetic methods, biochemical and physiological effects, and advantages and limitations for laboratory experiments. 1-Br-4-DMB is a valuable tool for researchers in many fields due to its unique properties and structure.
Scientific Research Applications
1-bromo-4-[(difluoromethoxy)methyl]benzene is used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and drug development. It is also used as a reagent in some biochemical assays and as a starting material for the synthesis of other compounds. In addition, 1-bromo-4-[(difluoromethoxy)methyl]benzene is used in the synthesis of polymers and other materials.
Mechanism of Action
1-bromo-4-[(difluoromethoxy)methyl]benzene is an electrophilic compound, meaning that it is attracted to electron-rich sites. This property makes it useful in a variety of organic synthesis reactions, as it can react with electron-rich molecules to form new compounds. It is also used as a catalyst in some reactions, as it can help to activate other molecules and increase the rate of reaction.
Biochemical and Physiological Effects
1-bromo-4-[(difluoromethoxy)methyl]benzene is a highly reactive compound and can have a variety of biochemical and physiological effects. It can act as an inhibitor of enzymes, as well as a substrate for metabolic reactions. It can also act as an antioxidant, scavenging free radicals and preventing oxidative damage. In addition, 1-bromo-4-[(difluoromethoxy)methyl]benzene can bind to certain proteins and alter their structure and function.
Advantages and Limitations for Lab Experiments
1-bromo-4-[(difluoromethoxy)methyl]benzene has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is a stable compound that can be stored for long periods of time. It is also relatively inexpensive and can be used in a wide variety of reactions. However, it can be toxic and should be handled with care. In addition, it can react with other compounds in unexpected ways, so experiments should be conducted with caution.
Future Directions
1-bromo-4-[(difluoromethoxy)methyl]benzene has many potential future applications. It could be used as a reagent in drug development, as it can react with a variety of molecules to produce new compounds. It could also be used as a catalyst in organic synthesis, as it can activate other molecules and increase the rate of reaction. In addition, it could be used as a starting material for the synthesis of polymers and other materials. Finally, it could be used in the development of new biochemical assays and for the study of biochemical and physiological effects.
Synthesis Methods
1-bromo-4-[(difluoromethoxy)methyl]benzene is synthesized through a two-step process, first using a Friedel-Crafts alkylation reaction followed by a fluoride-mediated displacement reaction. The Friedel-Crafts alkylation is a reaction between an aromatic ring, such as benzene, and an alkyl halide, such as bromoethane. This reaction produces an alkylated aromatic, such as 1-bromo-4-methylbenzene. The second step is a fluoride-mediated displacement reaction, in which a fluoride ion displaces a halide ion from the alkylated aromatic to produce the desired 1-bromo-4-[(difluoromethoxy)methyl]benzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-4-[(difluoromethoxy)methyl]benzene involves the bromination of 4-[(difluoromethoxy)methyl]benzene using a brominating agent.", "Starting Materials": [ "4-[(difluoromethoxy)methyl]benzene", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. dichloromethane, chloroform, etc.)", "Catalyst (e.g. iron(III) bromide, aluminum bromide, etc.)" ], "Reaction": [ "Dissolve 4-[(difluoromethoxy)methyl]benzene in a suitable solvent.", "Add the brominating agent to the reaction mixture.", "Add a catalyst to the reaction mixture to facilitate the bromination reaction.", "Stir the reaction mixture at a suitable temperature until the reaction is complete.", "Isolate the product by filtration or extraction.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
1069051-44-0 |
Product Name |
1-bromo-4-[(difluoromethoxy)methyl]benzene |
Molecular Formula |
C8H7BrF2O |
Molecular Weight |
237 |
Purity |
95 |
Origin of Product |
United States |
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